8-Chloro-1,7-naphthyridin-4(1H)-one
Overview
Description
8-Chloro-1,7-naphthyridin-4(1H)-one, also known as C-Naph, is a synthetic compound first synthesized in the late 19th century. It is a white, crystalline solid with a melting point of 106-107 °C. It is soluble in methanol and ethanol, and insoluble in water. C-Naph has numerous applications in scientific research and laboratory experiments, ranging from biochemical and physiological effects to synthesis methods and mechanisms of action. In
Scientific Research Applications
Synthesis of Heterocyclic Compounds
1,8-Naphthyridines, which include “8-Chloro-1H-1,7-naphthyridin-4-one”, have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties . They are used in multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H .
Treatment of Bacterial Infections
Gemifloxacin, a compound containing 1,8-naphthyridine core, has reached the drug market for the treatment of bacterial infections . Many more are under clinical investigations .
Ligands and Components of Light-Emitting Diodes
This class of heterocycles finds use as ligands and components of light-emitting diodes .
Dye-Sensitized Solar Cells
1,8-Naphthyridines are used in dye-sensitized solar cells .
Molecular Sensors
They are also used as molecular sensors .
Self-Assembly Host–Guest Systems
1,8-Naphthyridines are used in self-assembly host–guest systems .
Enhancement of Antibiotic Activity
1,8-Naphthyridine derivatives, including “8-Chloro-1H-1,7-naphthyridin-4-one”, have been shown to enhance the activity of fluoroquinolone antibiotics against multi-resistant bacterial strains .
Potential Anticancer Properties
While not directly related to “8-Chloro-1H-1,7-naphthyridin-4-one”, 1,6-naphthyridines, a related class of compounds, have been studied for their potential anticancer properties .
properties
IUPAC Name |
8-chloro-1H-1,7-naphthyridin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O/c9-8-7-5(1-3-11-8)6(12)2-4-10-7/h1-4H,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWRIBUJMHLNUFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C(C1=O)C=CN=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60679453 | |
Record name | 8-Chloro-1,7-naphthyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60679453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Chloro-1,7-naphthyridin-4(1H)-one | |
CAS RN |
1018812-91-3 | |
Record name | 8-Chloro-1,7-naphthyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60679453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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